Cas no 7158-91-0 (4,5-dimethoxy-2-nitrophenol)

• Product Name: 4,5-dimethoxy-2-nitrophenol
• CAS No: 7158-91-0
• MF: C₈H₉NO₅
• MW: 199.160762548447
• CID: 976593
• PubChem ID: 297121
• Update Time: 2025-06-08

4,5-dimethoxy-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethoxy-2-nitrophenol
• 4,5-Dimethoxy-2-nitro-phenol
• 5-Nitro-4-hydroxy-1.2-dimethoxy-benzol
• CTK2I0243
• NSC167884
• Phenol, 4,5-dimethoxy-2-nitro-
• SureCN2087414
•  
• NSC 167884
• SCHEMBL2087414
• DTXSID30304866
• KBEJHHWQKHGDNC-UHFFFAOYSA-N
• AT31089
• MFCD12913429
• 7158-91-0
• AKOS017518734
• EN300-1869791
• NSC-167884
• DB-294936

• Inchi： 1S/C8H9NO5/c1-13-7-3-5(9(11)12)6(10)4-8(7)14-2/h3-4,10H,1-2H3
• InChI Key： KBEJHHWQKHGDNC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1OC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.04807
• Monoisotopic Mass: 199.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.348
• Boiling Point: 344.2°C at 760 mmHg
• Flash Point: 161.9°C
• Refractive Index: 1.563
• PSA: 81.83
• LogP: 1.84080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4,5-dimethoxy-2-nitrophenol

Comprehensive Overview of 4,5-dimethoxy-2-nitrophenol (CAS No. 7158-91-0)

4,5-dimethoxy-2-nitrophenol (CAS No. 7158-91-0) is a versatile organic compound with a wide range of applications in chemical and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes two methoxy groups and a nitro group attached to a phenol ring. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable reagent in various scientific and industrial processes.

The molecular formula of 4,5-dimethoxy-2-nitrophenol is C₉H₁₁NO₅, and its molecular weight is approximately 201.19 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 136 to 138°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in both aqueous and non-aqueous reaction media.

In the field of organic synthesis, 4,5-dimethoxy-2-nitrophenol serves as an important intermediate for the preparation of various bioactive compounds. Its reactivity can be harnessed to introduce functional groups or modify existing ones in target molecules. For instance, the nitro group can be reduced to an amino group using hydrogenation or other reducing agents, leading to the formation of 4,5-dimethoxyaniline. This derivative has been extensively studied for its potential applications in dye synthesis and as a precursor for pharmaceuticals.

The methoxy groups in 4,5-dimethoxy-2-nitrophenol play a crucial role in modulating the electronic properties of the molecule. They act as electron-donating groups, which can influence the reactivity and stability of the compound. This characteristic makes it useful in reactions that require fine-tuning of electronic effects, such as electrophilic aromatic substitution or nucleophilic aromatic substitution reactions.

In recent years, there has been growing interest in the biological activities of 4,5-dimethoxy-2-nitrophenol. Research has shown that this compound exhibits antioxidant properties due to its ability to scavenge free radicals. Antioxidants are essential for neutralizing reactive oxygen species (ROS) that can cause cellular damage and contribute to various diseases. Studies have demonstrated that 4,5-dimethoxy-2-nitrophenol can protect cells from oxidative stress by reducing ROS levels.

Beyond its antioxidant properties, 4,5-dimethoxy-2-nitrophenol has also been investigated for its potential anti-inflammatory effects. Inflammation is a complex biological response involving various mediators and signaling pathways. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4,5-dimethoxy-2-nitrophenol may have therapeutic potential in treating inflammatory conditions.

The pharmaceutical industry has shown significant interest in developing new drugs based on natural products or their derivatives. 4,5-dimethoxy-2-nitrophenol, being a naturally occurring compound found in certain plants, has attracted attention for its bioactive properties. Researchers are exploring its potential as a lead compound for drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its biological activities, 4,5-dimethoxy-2-nitrophenol has found applications in analytical chemistry. It can be used as a reference standard or internal standard in chromatographic methods such as high-performance liquid chromatography (HPLC) and gas chromatography (GC). The well-defined chemical structure and stable properties of this compound make it an ideal choice for calibration purposes.

Safety considerations are paramount when handling any chemical compound. While 4,5-dimethoxy-2-nitrophenol is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols. Users should wear appropriate personal protective equipment (PPE), including gloves and safety goggles, when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, 4,5-dimethoxy-2-nitrophenol (CAS No. 7158-91-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, the importance of this compound in the fields of chemistry and pharmacology is likely to grow even further.